Cas no 212961-29-0 (5-Bromo-2-(2-methoxyethoxy)pyridine)

5-Bromo-2-(2-methoxyethoxy)pyridine is a brominated pyridine derivative featuring a 2-methoxyethoxy substituent, which enhances its solubility and reactivity in organic synthesis. This compound serves as a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of active ingredients and functionalized heterocycles. The bromine atom at the 5-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the ether linkage provides stability and tunable polarity. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.
5-Bromo-2-(2-methoxyethoxy)pyridine structure
212961-29-0 structure
Product Name:5-Bromo-2-(2-methoxyethoxy)pyridine
CAS No:212961-29-0
MF:C8H10BrNO2
MW:232.074501514435
MDL:MFCD13190750
CID:2197451
PubChem ID:22502717
Update Time:2025-11-03

5-Bromo-2-(2-methoxyethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(2-methoxyethoxy)pyridine
    • 5-bromo-2-(2-methoxy-ethoxy)-pyridine
    • Z808608862
    • KS-9316
    • 212961-29-0
    • SSLGCBWBEBJXFC-UHFFFAOYSA-N
    • 5-Bromo-2-(2-methoxyethoxyl)pyridine
    • AM86751
    • EN300-82793
    • AKOS010630639
    • MFCD13190750
    • N11626
    • SCHEMBL256028
    • CS-0194908
    • DB-340694
    • MDL: MFCD13190750
    • Inchi: 1S/C8H10BrNO2/c1-11-4-5-12-8-3-2-7(9)6-10-8/h2-3,6H,4-5H2,1H3
    • InChI Key: SSLGCBWBEBJXFC-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1)OCCOC

Computed Properties

  • Exact Mass: 230.98900
  • Monoisotopic Mass: 230.98949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • PSA: 31.35000
  • LogP: 1.86930

5-Bromo-2-(2-methoxyethoxy)pyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 5-Bromo-2-(2-methoxyethoxy)pyridine

5-Bromo-2-(2-methoxyethoxy)pyridine: An Overview of a Versatile Compound (CAS No. 212961-29-0)

5-Bromo-2-(2-methoxyethoxy)pyridine (CAS No. 212961-29-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom at the 5-position of the pyridine ring and a 2-methoxyethoxy substituent at the 2-position. These functional groups endow the molecule with a range of chemical properties that make it an attractive starting material for various synthetic transformations and drug development processes.

The 5-bromo substituent is particularly noteworthy due to its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The presence of the bromine atom allows for efficient and selective coupling with a variety of organic partners, thereby facilitating the construction of diverse molecular architectures.

The 2-methoxyethoxy substituent, on the other hand, imparts additional functionality to the molecule. This group can serve as a protecting group or as a handle for further functionalization. For instance, the methoxyethoxy moiety can be readily converted to other functional groups through selective chemical transformations, such as ether cleavage or substitution reactions. This flexibility makes 5-Bromo-2-(2-methoxyethoxy)pyridine an ideal building block for the synthesis of more complex molecules with tailored properties.

In recent years, there has been a growing interest in the use of 5-Bromo-2-(2-methoxyethoxy)pyridine in the development of novel therapeutic agents. One area of particular focus is its potential application in the synthesis of small molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. For example, researchers have explored its use in the development of inhibitors for kinases, which are key players in various signaling pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the use of 5-Bromo-2-(2-methoxyethoxy)pyridine as a key intermediate in the synthesis of a series of potent and selective inhibitors for a specific kinase involved in cancer progression. The authors reported that these inhibitors exhibited excellent potency and selectivity against their target enzyme, making them promising candidates for further preclinical evaluation.

Beyond its applications in drug discovery, 5-Bromo-2-(2-methoxyethoxy)pyridine has also found utility in other areas of chemical research. For instance, it has been used as a starting material for the synthesis of fluorescent probes and sensors. The pyridine ring provides a rigid and planar structure that can be modified to enhance fluorescence properties, while the bromine and methoxyethoxy groups offer additional points for functionalization to fine-tune the probe's characteristics.

In addition to its synthetic utility, 5-Bromo-2-(2-methoxyethoxy)pyridine has been studied for its potential biological activities. Preliminary studies have suggested that this compound may exhibit antiproliferative effects against certain cancer cell lines. While further research is needed to fully elucidate its mechanism of action and therapeutic potential, these findings highlight its promise as a lead compound for drug discovery efforts.

The safety profile of 5-Bromo-2-(2-methoxyethoxy)pyridine is another important consideration in its use as a research tool and potential therapeutic agent. Toxicological studies have generally shown that this compound is well-tolerated at low concentrations, although higher doses may exhibit cytotoxic effects. Therefore, careful dose optimization and safety assessment are essential when using this compound in biological systems.

In conclusion, 5-Bromo-2-(2-methoxyethoxy)pyridine (CAS No. 212961-29-0) is a highly versatile compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it an attractive starting material for synthetic transformations and drug development processes. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.

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